![molecular formula C14H10Cl2O3 B6406772 6-Chloro-2-(3-chloro-4-methoxyphenyl)benzoic acid, 95% CAS No. 1262006-92-7](/img/structure/B6406772.png)
6-Chloro-2-(3-chloro-4-methoxyphenyl)benzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Chloro-2-(3-chloro-4-methoxyphenyl)benzoic acid, or 6-C2-3-C4-MPBA, is a phenylbenzoic acid derivative with a wide range of applications in science and technology. It is a white crystalline solid with a melting point of 225°C and a density of 1.67 g/cm3. 6-C2-3-C4-MPBA is a very stable compound, with a high degree of purity and a long shelf-life.
Mechanism of Action
The mechanism of action of 6-C2-3-C4-MPBA is not fully understood. However, it is believed to act as a proton donor, allowing for the formation of new bonds between molecules. This leads to the formation of new compounds, which can then be used in various scientific applications.
Biochemical and Physiological Effects
6-C2-3-C4-MPBA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, as well as to inhibit the activity of enzymes involved in the metabolism of carbohydrates. It has also been shown to have an anti-inflammatory effect, as well as to reduce the levels of certain hormones in the body.
Advantages and Limitations for Lab Experiments
The advantages of using 6-C2-3-C4-MPBA in laboratory experiments include its high degree of purity, its stability, and its long shelf-life. Its low toxicity and low cost also make it an attractive option for use in laboratory experiments. The main limitation of using 6-C2-3-C4-MPBA in laboratory experiments is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
The future of 6-C2-3-C4-MPBA is wide open. Its potential applications in the field of medicine and pharmaceuticals are particularly promising. It could be used to develop new drugs and treatments, as well as to improve the efficiency of existing treatments. It could also be used in the development of new materials, such as polymers and dyes. Additionally, it could be used to improve the efficiency of existing processes, such as the synthesis of organic compounds. Finally, 6-C2-3-C4-MPBA could be used to study the mechanisms of action of other compounds, as well as to develop new analytical techniques.
Synthesis Methods
6-C2-3-C4-MPBA can be synthesized by a variety of methods, including the Williamson ether synthesis, the Grignard reaction, and the Claisen condensation. The Williamson ether synthesis involves the reaction of a phenol with an alkyl halide, while the Grignard reaction involves the reaction of an alkyl halide with a metal halide. The Claisen condensation involves the reaction of an ester with an aldehyde.
Scientific Research Applications
6-C2-3-C4-MPBA has a wide range of applications in scientific research. It is used in the synthesis of dyes, pharmaceuticals, and other organic compounds. It is also used as an intermediate in the synthesis of a variety of other compounds, including pyrimidine derivatives, pyridine derivatives, and other heterocyclic compounds. 6-C2-3-C4-MPBA is also used in the synthesis of polymers, such as polyvinyl chloride and polyurethane.
Properties
IUPAC Name |
2-chloro-6-(3-chloro-4-methoxyphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2O3/c1-19-12-6-5-8(7-11(12)16)9-3-2-4-10(15)13(9)14(17)18/h2-7H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBEGOHJSCDZRTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=C(C(=CC=C2)Cl)C(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00691058 |
Source
|
Record name | 3,3'-Dichloro-4'-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00691058 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1262006-92-7 |
Source
|
Record name | 3,3'-Dichloro-4'-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00691058 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.